Cas no 91123-65-8 (1-(Chloromethyl)-4-Phenyl-3,4-Dihydroisoquinoline Hydrochloride)

• Product Name: 1-(Chloromethyl)-4-Phenyl-3,4-Dihydroisoquinoline Hydrochloride
• CAS No: 91123-65-8
• MF: C₁₆H₁₅Cl₂N
• MW: 292.203002214432
• MDL: MFCD11040497
• CID: 2813422
• PubChem ID: 13457434
• Update Time: 2025-06-22

1-(Chloromethyl)-4-Phenyl-3,4-Dihydroisoquinoline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-4-Phenyl-3,4-Dihydroisoquinoline Hydrochloride
• MFCD11040497
• SCHEMBL10641022
• 91123-65-8
• DSJUYVRAFKJQER-UHFFFAOYSA-N
• DTXSID90541331
• AR3737
• 1-chloromethyl-3,4-dihydro-4-phenylisoquinoline hydrochloride
• AKOS027335017
• Isoquinoline, 1-(chloromethyl)-3,4-dihydro-4-phenyl-, hydrochloride
• AS-45678
• 1-(CHLOROMETHYL)-4-PHENYL-3,4-DIHYDROISOQUINOLINEHYDROCHLORIDE
• 1-(Chloromethyl)-4-phenyl-3,4-dihydroisoquinoline--hydrogen chloride (1/1)
• 1-(CHLOROMETHYL)-4-PHENYL-3,4-DIHYDROISOQUINOLINE HCL
• 1-(Chloromethyl)-4-phenyl-3,4-dihydroisoquinoline, HCl
• 1-(chloromethyl)-4-phenyl-3,4-dihydroisoquinoline;hydrochloride

• MDL： MFCD11040497
• Inchi： 1S/C16H14ClN.ClH/c17-10-16-14-9-5-4-8-13(14)15(11-18-16)12-6-2-1-3-7-12;/h1-9,15H,10-11H2;1H
• InChI Key： DSJUYVRAFKJQER-UHFFFAOYSA-N
• SMILES： ClCC1C2C=CC=CC=2C(C2C=CC=CC=2)CN=1.Cl

Computed Properties

• Exact Mass: 291.0581549Da
• Monoisotopic Mass: 291.0581549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Color/Form: White to Yellow Solid

1-(Chloromethyl)-4-Phenyl-3,4-Dihydroisoquinoline Hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Additional information on 1-(Chloromethyl)-4-Phenyl-3,4-Dihydroisoquinoline Hydrochloride

1-(Chloromethyl)-4-Phenyl-3,4-Dihydroisoquinoline Hydrochloride: A Comprehensive Overview

The compound with CAS No. 91123-65-8, commonly referred to as 1-(Chloromethyl)-4-Phenyl-3,4-Dihydroisoquinoline Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form of this compound is particularly notable for its stability and solubility characteristics, making it a valuable component in various research and industrial settings.

Recent studies have highlighted the chloromethyl group's influence on the compound's reactivity and selectivity. Researchers have explored the role of this functional group in facilitating nucleophilic substitutions, which are critical in synthesizing bioactive molecules. The phenyl moiety attached to the isoquinoline ring contributes to the compound's aromatic stability and enhances its ability to interact with biological targets. This combination of structural features makes 1-(Chloromethyl)-4-Phenyl-3,4-Dihydroisoquinoline Hydrochloride a versatile building block in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as a precursor for more complex pharmaceutical agents. Scientists have investigated its role in the synthesis of isoquinoline derivatives, which are known for their diverse biological activities, including anticancer and antimicrobial properties. By leveraging the hydrochloride salt's solubility, researchers can efficiently incorporate this compound into multi-step synthesis pathways, ensuring high yields and purity.

The synthesis of 1-(Chloromethyl)-4-Phenyl-3,4-Dihydroisoquinoline Hydrochloride involves a series of carefully optimized reactions. Recent advancements in catalytic methods have enabled more sustainable and cost-effective production processes. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly improve the efficiency of forming the isoquinoline ring system. These innovations not only enhance the scalability of production but also align with current trends toward greener chemical manufacturing.

In terms of pharmacological applications, this compound has shown potential as a building block for developing novel therapeutics. Its ability to undergo various post-synthetic modifications allows for fine-tuning of physicochemical properties such as lipophilicity and bioavailability. Researchers have demonstrated that derivatives of this compound exhibit selective binding to certain receptors, making them promising candidates for drug discovery programs targeting diseases like cancer and neurodegenerative disorders.

Moreover, the hydrochloride form of this compound has been studied for its role in peptide synthesis and other biomolecule engineering applications. Its reactivity under mild conditions makes it an ideal reagent for constructing complex molecular architectures. Recent findings suggest that this compound could serve as a key intermediate in the production of bioactive peptides with enhanced therapeutic potential.

From a safety perspective, thorough toxicological evaluations have been conducted to ensure that 1-(Chloromethyl)-4-Phenyl-3,4-Dihydroisoquinoline Hydrochloride meets regulatory standards for handling and use in research settings. These studies underscore its suitability for controlled laboratory environments while emphasizing the importance of adhering to established safety protocols.

In conclusion, 1-(Chloromethyl)-4-Phenyl-3,4-Dihydroisoquinoline Hydrochloride (CAS No. 91123-65-8) stands out as a pivotal molecule with wide-ranging implications in organic synthesis and drug development. Its unique structural attributes, coupled with advancements in synthetic methodologies, position it as a cornerstone for future innovations in medicinal chemistry. As research continues to uncover new applications and optimize its use, this compound will undoubtedly play a crucial role in advancing therapeutic interventions across various disease areas.